Cas no 1248205-45-9 (2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 1248205-45-9
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 4564505
• PubChem ID: 62314174
• Update Time: 2025-06-09

2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydro-furan-3-yl)-cyclopropanecarboxylic acid
• 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid
• 2-(Oxolan-3-yl)cyclopropane-1-carboxylic acid, mixture of diastereomers
• 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C8H12O3/c9-8(10)7-3-6(7)5-1-2-11-4-5/h5-7H,1-4H2,(H,9,10)
• InChI Key： YTNWEHOROMVJNB-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C1CCOC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers

Comprehensive Overview of 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers (CAS No. 1248205-45-9)

2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, a mixture of diastereomers, is a chemically intriguing compound with the CAS number 1248205-45-9. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their unique structural properties and diverse applications in organic synthesis, pharmaceuticals, and material science. The presence of both oxolane (tetrahydrofuran) and cyclopropane moieties in its structure makes it a versatile intermediate for further chemical modifications. Researchers and industries are increasingly interested in this compound due to its potential in designing novel bioactive molecules and chiral building blocks.

The diastereomeric mixture nature of 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid adds complexity to its characterization and application. Diastereomers often exhibit distinct physical and chemical properties, which can be leveraged in stereoselective synthesis and drug development. This compound's CAS No. 1248205-45-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and catalysis. Recent trends indicate a surge in inquiries about its synthetic routes, purification methods, and spectroscopic data, highlighting its importance in modern research.

From an SEO perspective, keywords such as "2-(oxolan-3-yl)cyclopropane-1-carboxylic acid synthesis," "CAS 1248205-45-9 applications," and "diastereomeric mixture properties" are highly relevant. These terms align with user queries on platforms like Google and PubMed, where professionals seek detailed information about this compound. Additionally, the compound's role in green chemistry and sustainable synthesis has garnered attention, as industries strive to reduce environmental impact. Its potential as a chiral auxiliary or ligand in asymmetric catalysis further enhances its appeal.

The structural features of 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid also make it a candidate for studying conformational dynamics and molecular interactions. Researchers often explore its NMR spectra, HPLC separation, and X-ray crystallography data to understand its behavior in different environments. The mixture of diastereomers aspect introduces challenges in analytical method development, a topic frequently discussed in forums and scientific publications. This compound's CAS No. 1248205-45-9 is thus a gateway to advanced discussions in organic chemistry and materials science.

In summary, 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1248205-45-9) is a multifaceted compound with significant potential in both academic and industrial settings. Its diastereomeric mixture nature, combined with its structural uniqueness, positions it as a valuable asset in drug discovery, catalysis, and material design. As interest in sustainable chemistry and stereoselective synthesis grows, this compound is poised to remain a focal point in scientific research and innovation.